Cas no 70811-29-9 (tris(2,2'-bipyridine)iron(II) bis(hexafluorophosphate))

• Product Name: tris(2,2'-bipyridine)iron(II) bis(hexafluorophosphate)
• CAS No: 70811-29-9
• MF: C₃₀H₂₄F₁₂FeN₆P₂
• MW: 814.325130462646
• CID: 975641
• Update Time: 2023-03-27

tris(2,2'-bipyridine)iron(II) bis(hexafluorophosphate) Chemical and Physical Properties

Names and Identifiers

• tris(2,2'-bipyridine)iron(II) bis(hexafluorophosphate)
• TRIS(2,2'-BIPYRIDINE)IRON(II) HEXAFLUOROPHOSPHATE

• Inchi： 1S/3C10H8N2.2F6P.Fe/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;2*1-7(2,3,4,5)6;/h3*1-8H;;;/q;;;2*-1;+2
• InChI Key： FTBIBFKOIGZIGA-UHFFFAOYSA-N
• SMILES： C1(=NC=CC=C1)C1N=CC=CC=1.C1(=NC=CC=C1)C1N=CC=CC=1.C1(N=CC=CC=1)C1=NC=CC=C1.[P-](F)(F)(F)(F)(F)F.[P-](F)(F)(F)(F)(F)F.[Fe+2]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.6